Cas no 1566400-39-2 (3-chloro-5-(ethanesulfonyl)phenylmethanol)

• Product Name: 3-chloro-5-(ethanesulfonyl)phenylmethanol
• CAS No: 1566400-39-2
• MDL: MFCD26051406
• CID: 4606588
• PubChem ID: 112594375
• Update Time: 2025-05-26

3-chloro-5-(ethanesulfonyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-chloro-5-(ethanesulfonyl)phenyl]methanol
• 3-chloro-5-(ethanesulfonyl)phenylmethanol

• MDL： MFCD26051406

Additional information on 3-chloro-5-(ethanesulfonyl)phenylmethanol

Comprehensive Overview of 3-chloro-5-(ethanesulfonyl)phenylmethanol (CAS No. 1566400-39-2)

3-chloro-5-(ethanesulfonyl)phenylmethanol (CAS No. 1566400-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonyl and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chlorophenyl core, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for sulfonated aromatic compounds like 3-chloro-5-(ethanesulfonyl)phenylmethanol has surged due to their role in developing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential applications in anti-inflammatory and antioxidant therapies, aligning with the growing focus on precision medicine. The compound’s ethanesulfonyl moiety enhances its solubility and bioavailability, critical factors in modern drug formulation.

The synthesis of CAS No. 1566400-39-2 typically involves multi-step reactions, including electrophilic aromatic substitution and sulfonation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, meeting stringent industry standards. Its stability under ambient conditions makes it suitable for long-term storage, a key consideration for industrial-scale production.

From an environmental perspective, 3-chloro-5-(ethanesulfonyl)phenylmethanol is subject to green chemistry evaluations. Innovations in catalytic processes and solvent-free reactions aim to minimize waste, addressing sustainability concerns. This aligns with global trends toward eco-friendly synthesis, a topic frequently searched in academic and industrial forums.

In the agrochemical sector, derivatives of this compound are explored for crop protection agents. Its structural motifs exhibit herbicidal and fungicidal properties, contributing to the development of next-generation pesticides. Such applications resonate with current debates on food security and sustainable agriculture.

Analytical challenges associated with 1566400-39-2 include optimizing chromatographic separation and mass spectrometry detection. Recent publications highlight its quantification in complex matrices, leveraging UHPLC-MS/MS for trace analysis. These methodologies are critical for quality control in pharmaceutical manufacturing.

Future research directions may explore the compound’s utility in nanomaterials and catalysis. Its ability to form metal-organic frameworks (MOFs) could unlock applications in gas storage or sensing technologies, areas of high interest in materials science. Collaborative studies between academia and industry are expected to accelerate these innovations.

In summary, 3-chloro-5-(ethanesulfonyl)phenylmethanol (CAS No. 1566400-39-2) represents a multifaceted compound with broad scientific and industrial relevance. Its integration into drug development, agrochemicals, and advanced materials underscores its importance in contemporary chemistry. As research evolves, this compound will likely remain at the forefront of molecular design and sustainable innovation.